Cas no 753489-91-7 (2-(1H-Imidazol-1-yl)propanoic acid)

• Product Name: 2-(1H-Imidazol-1-yl)propanoic acid
• CAS No: 753489-91-7
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD03161186
• CID: 562417
• PubChem ID: 16788764
• Update Time: 2025-09-25

2-(1H-Imidazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Imidazol-1-yl)propanoic acid
• 1H-Imidazole-1-aceticacid, a-methyl-
• 1H-Imidazole-1-aceticacid,α-methyl-(9CI)
• 2-(1H-imidazol-1-yl)propanoic acid(SALTDATA: FREE)
• LS-09425
• SY024264
• 2-(1H-imidazol-1-yl)propanoicacid
• A838388
• SCHEMBL2585276
• DTXSID70996805
• AKOS016342182
• EN300-39212
• SY024266
• BB 0241830
• MFCD03161186
• FT-0659300
• 2-(1-imidazolyl)propanoic acid
• SB44738
• AB01000438-01
• 17-PHENYLTRINORPROSTAGLANDINE2
• MFCD14636084
• W18323
• 2-imidazol-1-ylpropanoic acid
• 753489-91-7
• CS-0248131
• AKOS000143447
• 2-(imidazol-1-yl)propanoic acid
• DB-375517
• 1H-Imidazole-1-acetic acid, alpha-methyl-
• ALBB-027403
• STL257098

• MDL： MFCD03161186
• Inchi： 1S/C6H8N2O2/c1-5(6(9)10)8-3-2-7-4-8/h2-5H,1H3,(H,9,10)
• InChI Key： SFWQHFXRVMKCLS-UHFFFAOYSA-N
• SMILES： OC(C(C)N1C=NC=C1)=O

Computed Properties

• Exact Mass: 140.05900
• Monoisotopic Mass: 140.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.27
• Boiling Point: 358.2°C at 760 mmHg
• Flash Point: 170.4°C
• Refractive Index: 1.573
• PSA: 55.12000
• LogP: 0.52870